Cas no 2171264-18-7 (3-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 3-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171264-18-7
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6385752
• PubChem ID: 165562632
• Update Time: 2025-05-24

3-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• EN300-1573412
• 2171930-94-0
• EN300-1573411
• 3-fluoro-5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171264-18-7
• 3-fluoro-5-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171203-64-6
• EN300-1573413
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-5-fluorobenzoic acid

• Inchi： 1S/C27H23FN2O5/c28-17-9-16(26(32)33)12-19(13-17)29-25(31)15-10-18(11-15)30-27(34)35-14-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-9,12-13,15,18,24H,10-11,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DNTAPFMSJNHAEV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

3-Fluoro-5-(1R,3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171264-18-7, known as 3-fluoro-5-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluoro-substituted benzoic acid moiety, a cyclobutane ring system, and a fluorenylmethoxycarbonyl (Fmoc) group. The combination of these structural elements makes it a unique compound with intriguing properties and applications.

The benzoic acid core of this molecule serves as a foundational structure for further functionalization. The presence of the fluoro group at the 3-position introduces electronic effects that can influence the reactivity and stability of the compound. Additionally, the cyclobutane ring introduces strain into the molecule, which can be exploited in various chemical reactions or as a structural motif in drug design. The Fmoc group, a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, the cyclobutane ring has been shown to enhance the binding affinity of certain drugs to their target proteins due to its unique geometric constraints. Furthermore, the Fmoc group has been utilized in peptide-based drug delivery systems, where it plays a critical role in controlling the release of therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the formation of the benzoic acid derivative, the construction of the cyclobutane ring system, and the introduction of the Fmoc group. These steps require precise control over reaction conditions to ensure high yields and optimal purity. Recent advancements in catalytic methods and stereocontrol have further enhanced the efficiency of these synthetic pathways.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it an ideal candidate for exploring novel chemical reactions and mechanisms. For example, researchers have investigated its reactivity under various conditions to uncover new pathways for forming complex molecular architectures. Additionally, computational studies have been conducted to predict its electronic properties and interactions with biological systems.

From an environmental perspective, this compound has been studied for its biodegradation potential and ecological impact. Understanding its behavior in natural systems is crucial for assessing its safety and sustainability in industrial applications. Recent findings suggest that it undergoes slow degradation under aerobic conditions, which highlights the need for careful waste management practices.

In conclusion, 3-fluoro-5-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171264-18-7) is a versatile compound with diverse applications across multiple disciplines. Its complex structure provides a platform for innovative research and development, while its functional groups offer opportunities for tailored chemical modifications. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.